Cas no 439108-12-0 (4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid)

4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid structure
439108-12-0 structure
Product Name:4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
CAS No:439108-12-0
MF:C11H11N3O3
MW:233.223342180252
CID:3028183
PubChem ID:2806704
Update Time:2025-04-21

4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-吡啶-2-基-[1,2,4]恶二唑-5-基)-丁酸
    • 4-(3-Pyridin-2-yl-[1,2,4]oxadiazol-5-yl)-butyric acid
    • 4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
    • 4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]butanoic acid
    • 4-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid
    • 4-[3-(Pyridyl)-1,2,4-oxadiazol-5-yl]butanoic acid
    • Ligand 7
    • Maybridge3_001137
    • Oprea1_096404
    • BDBM16236
    • HMS1434D15
    • BBL007905
    • STK726445
    • IDI1_012524
    • DP001247
    • CS-
    • MFCD00098190
    • SR-01000639975-1
    • 1,2,4-oxadiazole-5-butanoic acid, 3-(2-pyridinyl)-
    • VS-01748
    • 4-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)butanoicacid
    • CS-0312995
    • H30108
    • 3-(2-Pyridinyl)-1,2,4-oxadiazole-5-butanoic acid
    • CCG-50612
    • DB-377859
    • SCHEMBL5717831
    • CHEMBL4243259
    • ALBB-012744
    • AKOS000302531
    • 439108-12-0
    • 4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
    • Inchi: 1S/C11H11N3O3/c15-10(16)6-3-5-9-13-11(14-17-9)8-4-1-2-7-12-8/h1-2,4,7H,3,5-6H2,(H,15,16)
    • InChI Key: BWRRWBIBNBVHQF-UHFFFAOYSA-N
    • SMILES: O1C(CCCC(=O)O)=NC(C2C=CC=CN=2)=N1

Computed Properties

  • Exact Mass: 233.08004122Da
  • Monoisotopic Mass: 233.08004122Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 89.1

4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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4-(3-Pyridin-2-yl-[1,2,4]oxadiazol-5-yl)-butyric acid
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Fluorochem
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TRC
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4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
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A2B Chem LLC
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A2B Chem LLC
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